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Compound of Interest

Compound Name:
4-Hydroxy-4'-

dimethylaminoazobenzene

Cat. No.: B1215799 Get Quote

A Detailed Guide for its Use as a Mid-Range pH Indicator

Abstract: This document provides a comprehensive guide for researchers, analytical chemists,

and drug development professionals on the application of 4-Hydroxy-4'-
dimethylaminoazobenzene as a pH indicator. We delve into the fundamental chemical

principles governing its chromophoric properties, provide validated, step-by-step protocols for

its preparation and use, and offer insights into the spectrophotometric determination of its acid

dissociation constant (pKa). The protocols are designed to be self-validating, ensuring scientific

rigor and reproducibility.

Introduction: The Chemistry of a Chromophoric
Switch
4-Hydroxy-4'-dimethylaminoazobenzene is a member of the azobenzene dye family,

characterized by a diazene bridge (-N=N-) connecting two substituted phenyl rings.[1] Its utility

as a pH indicator stems from its "push-pull" electronic architecture.[1] The dimethylamino group

(-N(CH₃)₂) acts as a potent electron-donating group (the "push"), while the hydroxyl group (-

OH) can act as an electron-withdrawing group upon deprotonation (the "pull"). This electronic

asymmetry is key to its function.

The observable color change is a direct consequence of a shift in the equilibrium between the

protonated (acidic) and deprotonated (basic) forms of the molecule. The phenolic hydroxyl
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group is the site of this acid-base activity. In acidic to neutral solutions, the hydroxyl group is

protonated, and the molecule absorbs light at a specific wavelength, appearing yellow. As the

pH increases, the hydroxyl group deprotonates to form a phenoxide ion. This deprotonation

extends the conjugated π-system of the molecule, causing a bathochromic (red) shift in the

maximum absorbance wavelength, resulting in a distinct color change to red or brown-red.[2]

Physicochemical Properties
The key properties of 4-Hydroxy-4'-dimethylaminoazobenzene are summarized below for

easy reference.

Property Value Source(s)

IUPAC Name

4-[[4-

(dimethylamino)phenyl]diazeny

l]phenol

[3]

CAS Number 2496-15-3 [4][5][6][7]

Molecular Formula C₁₄H₁₅N₃O [3][4][5][6]

Molecular Weight 241.29 g/mol [3][4][6][7]

Appearance
Orange to Brown to Dark red

powder/crystal
[2][7][8]

Melting Point ~200 °C [2][4][5][7]

Predicted pKa 8.85 ± 0.15 [4][7][9]

Mechanism of pH Indication
The color transition is governed by the acid-base equilibrium of the phenolic proton. The

diagram below illustrates the structural change responsible for the chromophoric shift.

Weigh 0.1 g of
4-Hydroxy-4'-dimethyl-

aminoazobenzene

Transfer to
100 mL Volumetric Flask

Add ~70 mL of
95% Ethanol

Dissolve completely
(use sonication if needed)

Add Ethanol to
the 100 mL mark

Stopper and Invert
to mix thoroughly

Store in amber bottle
at 4°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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